2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole

• IUPAC Name: 2-(5-chloro-2-methoxyphenyl)-5,6-dimethyl-1,3-dihydroisoindole
• InChI: InChI=1S/C17H18ClNO/c1-11-6-13-9-19(10-14(13)7-12(11)2)16-8-15(18)4-5-17(16)20-3/h4-8H,9-10H2,1-3H3
• InChI Key: BERNVZRKVJGMHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CN(C2)C3=C(C=CC(=C3)Cl)OC)C=C1C
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol

Description

2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole is an organic compound that belongs to the class of isoindoles Isoindoles are heterocyclic compounds containing a benzene ring fused to a pyrrole ring This particular compound is characterized by the presence of a chloro and methoxy substituent on the phenyl ring, along with two methyl groups on the isoindole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole typically involves the following steps:

Starting Materials: The synthesis begins with 5-chloro-2-methoxybenzaldehyde and 2,3-dimethyl-1,3-butadiene.

Cycloaddition Reaction: The key step involves a Diels-Alder cycloaddition reaction between 5-chloro-2-methoxybenzaldehyde and 2,3-dimethyl-1,3-butadiene under controlled temperature and pressure conditions.

Reduction: The resulting adduct is then subjected to reduction using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) to yield the desired isoindole compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield alcohols or amines.

Substitution: The chloro substituent on the phenyl ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Substituted derivatives with amine or thiol groups.

Scientific Research Applications

2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new therapeutic agents, particularly in the treatment of neurological disorders and cancer.

Materials Science: The compound is studied for its electronic properties and potential use in organic semiconductors and light-emitting diodes (LEDs).

Biological Research: It is used as a probe in biochemical assays to study enzyme interactions and receptor binding.

Industrial Applications: The compound is explored for its use in the synthesis of advanced materials and as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of 2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, modulating their activity.

Pathways Involved: It can influence signaling pathways related to cell proliferation, apoptosis, and neurotransmission.

Comparison with Similar Compounds

Similar Compounds

• 2-(5-Chloro-2-methoxyphenyl)-1H-isoindole
• 2-(5-Chloro-2-methoxyphenyl)-3,4-dihydro-1H-isoquinoline
• 2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-1H-indole

Uniqueness

2-(5-Chloro-2-methoxyphenyl)-5,6-dimethyl-2,3-dihydro-1H-isoindole is unique due to its specific substitution pattern and the presence of both chloro and methoxy groups on the phenyl ring. This unique structure imparts distinct electronic and steric properties, making it valuable for specific applications in medicinal chemistry and materials science.